Cas no 742085-16-1 (4-Chloro-4'-pyrrolidinomethyl benzophenone)

• Product Name: 4-Chloro-4'-pyrrolidinomethyl benzophenone
• CAS No: 742085-16-1
• MF: C₁₈H₁₈ClNO
• MW: 299.794623851776
• MDL: MFCD03841513
• CID: 874379
• PubChem ID: 16108929
• Update Time: 2025-05-20

4-Chloro-4'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
• 4-Chloro-4'-pyrrolidinomethyl benzophenone
• (4-chlorophenyl)[4-(1-pyrrolidinylmethyl)phenyl]methanone
• (4-chlorophenyl)[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
• 4-CHLORO-4'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• 4-chloro-4'-pyrrolidinomethylbenzophenone
• DTXSID70582969
• AKOS016019748
• (4-Chlorophenyl){4-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• SCHEMBL2929035
• CMCXXQWYALMYCH-UHFFFAOYSA-N
• MFCD03841513
• 742085-16-1

• MDL： MFCD03841513
• Inchi： 1S/C18H18ClNO/c19-17-9-7-16(8-10-17)18(21)15-5-3-14(4-6-15)13-20-11-1-2-12-20/h3-10H,1-2,11-13H2
• InChI Key： CMCXXQWYALMYCH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)CN1CCCC1)=O

Computed Properties

• Exact Mass: 299.10800
• Monoisotopic Mass: 299.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.10470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-Chloro-4'-pyrrolidinomethyl benzophenone

4-Chloro-4'-pyrrolidinomethyl benzophenone (CAS No. 742085-16-1)

4-Chloro-4'-pyrrolidinomethyl benzophenone is a highly specialized organic compound with the CAS registry number 742085-16-1. This compound belongs to the class of benzophenones, which are aromatic ketones with two phenyl groups connected by a carbonyl group. The presence of a chlorine substituent at the para position of one phenyl ring and a pyrrolidinomethyl group at the para position of the other phenyl ring introduces unique chemical properties and functional groups that make this compound valuable in various research and industrial applications.

Recent studies have highlighted the potential of benzophenones as versatile building blocks in organic synthesis, particularly in the development of bioactive molecules and advanced materials. The chlorine substituent in 4-Chloro-4'-pyrrolidinomethyl benzophenone enhances its reactivity in nucleophilic aromatic substitution reactions, making it a valuable precursor for synthesizing heterocyclic compounds with potential pharmacological activities. Additionally, the pyrrolidinomethyl group introduces a rigid and nitrogen-containing structure, which can be exploited in the design of peptide mimetics or as a scaffold for drug delivery systems.

The synthesis of 4-Chloro-4'-pyrrolidinomethyl benzophenone typically involves multi-step organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and cyclization processes. Researchers have optimized these reactions to achieve high yields and selectivity, ensuring the compound's availability for downstream applications. The compound's stability under various reaction conditions has also been extensively studied, making it suitable for use in both laboratory and industrial settings.

In terms of applications, benzophenones like 4-Chloro-4'-pyrrolidinomethyl benzophenone are widely used as intermediates in pharmaceutical chemistry. For instance, they serve as key components in the synthesis of antiviral agents, anticancer drugs, and neuroprotective compounds. The ability to modify the substituents on the phenyl rings allows chemists to fine-tune the compound's pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of benzophenones with unprecedented accuracy. By employing density functional theory (DFT) calculations and molecular docking studies, scientists can design derivatives of 4-Chloro-4'-pyrrolidinomethyl benzophenone that exhibit enhanced binding affinities to specific biological targets. This approach has significantly accelerated drug discovery processes and reduced reliance on trial-and-error experimentation.

Another emerging application of benzophenones is in materials science, particularly in the development of organic semiconductors and light-emitting materials. The extended conjugation system in benzophenones, combined with their ability to form self-assembled structures, makes them promising candidates for use in organic electronics and optoelectronic devices. Researchers have explored the use of 4-Chloro-4'-pyrrolidinomethyl benzophenone as a component in OLEDs (organic light-emitting diodes) and photovoltaic cells, demonstrating its potential to improve device efficiency and stability.

In conclusion, 4-Chloro-4'-pyrrolidinomethyl benzophenone (CAS No. 742085-16-1) is a versatile organic compound with significant potential in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure, combined with recent advancements in synthetic methodologies and computational tools, positions it as a valuable asset for researchers seeking innovative solutions across diverse fields.